Cas no 503431-43-4 (ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate)

• Product Name: ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate
• CAS No: 503431-43-4
• MF: C₂₀H₁₇ClN₂O₃S
• MW: 400.878582715988
• CID: 5860039
• PubChem ID: 1047809
• Update Time: 2025-10-30

ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-chlorophenyl)-5-methyl-2-(nicotinamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-(4-chlorophenyl)-5-methyl-2-[(3-pyridinylcarbonyl)amino]-, ethyl ester
• F1174-3186
• ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate
• AKOS003051625
• 503431-43-4
• Oprea1_186055
• Ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate

• Inchi： 1S/C20H17ClN2O3S/c1-3-26-20(25)17-16(13-6-8-15(21)9-7-13)12(2)27-19(17)23-18(24)14-5-4-10-22-11-14/h4-11H,3H2,1-2H3,(H,23,24)
• InChI Key： PAQUXDXOFSSCJC-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=CN=C2)=O)SC(C)=C(C2=CC=C(Cl)C=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 400.0648413g/mol
• Monoisotopic Mass: 400.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 96.5Ų

Additional information on ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate

Comprehensive Overview of Ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate (CAS No. 503431-43-4)

Ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate (CAS No. 503431-43-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the class of thiophene derivatives, which are widely studied for their bioactive properties. The presence of a 4-chlorophenyl group, a pyridine-3-amido moiety, and an ethyl carboxylate functional group makes it a versatile intermediate in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like Ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate has surged, driven by their applications in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential role in targeting protein-protein interactions (PPIs), a hot topic in modern drug design. The compound's thiophene core and pyridine ring contribute to its ability to bind selectively to biological targets, making it a candidate for precision medicine applications.

The synthesis of CAS No. 503431-43-4 involves multi-step organic reactions, including amidation and esterification processes. Its molecular weight and lipophilicity are critical parameters for bioavailability, a frequently searched topic among chemists and pharmacologists. The compound's logP value and hydrogen bonding capacity are often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) properties, highlighting its relevance in drug development pipelines.

From an industrial perspective, Ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate is also explored for its potential in agrochemical formulations. Its structural motifs align with trends in green chemistry, as researchers seek eco-friendly alternatives to traditional pesticides. The chlorophenyl and methyl groups enhance its stability, while the pyridine-3-amido segment may contribute to targeted action against pests, a subject gaining traction in sustainable agriculture discussions.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 503431-43-4. These methods are frequently queried by quality control professionals and academic researchers. The compound's spectral data and chromatographic behavior are often compared to similar thiophene-carboxylate derivatives, a niche yet growing area in cheminformatics databases.

In conclusion, Ethyl 4-(4-chlorophenyl)-5-methyl-2-(pyridine-3-amido)thiophene-3-carboxylate represents a compelling case study in the intersection of medicinal chemistry and material science. Its CAS No. 503431-43-4 serves as a unique identifier for researchers navigating the expanding landscape of bioactive small molecules. As the scientific community continues to explore its applications, this compound is poised to remain a topic of interest in both peer-reviewed journals and industry whitepapers.